1-(4-Bromophenyl)cyclopentane-1-carboxamide

• IUPAC Name: 1-(4-bromophenyl)cyclopentane-1-carboxamide
• InChI: InChI=1S/C12H14BrNO/c13-10-5-3-9(4-6-10)12(11(14)15)7-1-2-8-12/h3-6H,1-2,7-8H2,(H2,14,15)
• InChI Key: YZWROEVFDCPUPU-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)(C2=CC=C(C=C2)Br)C(=O)N
• Molecular Formula: C12H14BrNO
• Molecular Weight: 268.15 g/mol

Description

1-(4-Bromophenyl)cyclopentane-1-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. This compound has been found to exhibit a range of biochemical and physiological effects, making it a promising candidate for use in various research studies. In

Scientific Research Applications

1-(4-Bromophenyl)cyclopentane-1-carboxamide has been extensively studied for its potential applications in medicinal chemistry. It has been found to exhibit anti-inflammatory, analgesic, and anti-cancer properties. It has also been investigated for its potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's.

Mechanism of Action

The exact mechanism of action of 1-(4-Bromophenyl)cyclopentane-1-carboxamide is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes and proteins involved in inflammation and cancer cell growth. It may also modulate certain neurotransmitter systems in the brain, leading to its potential use in the treatment of neurodegenerative diseases.
Biochemical and Physiological Effects:
1-(4-Bromophenyl)cyclopentane-1-carboxamide has been shown to exhibit a range of biochemical and physiological effects. It has been found to reduce inflammation and pain in animal models, as well as inhibit the growth of cancer cells. It has also been shown to improve cognitive function and memory in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-(4-Bromophenyl)cyclopentane-1-carboxamide in lab experiments is its relatively simple synthesis method and high purity of the final product. It also exhibits a range of biochemical and physiological effects, making it a versatile compound for various research studies. However, its potential toxicity and side effects must be carefully considered, and its efficacy in humans has not yet been fully established.

Future Directions

There are several future directions for research on 1-(4-Bromophenyl)cyclopentane-1-carboxamide. One area of interest is its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Further studies are needed to fully understand its mechanism of action and efficacy in humans. It may also be investigated for its potential use in the treatment of other inflammatory and cancer-related conditions. Additionally, new synthesis methods and modifications of the compound may be explored to improve its efficacy and reduce potential side effects.

Synthesis Methods

The synthesis of 1-(4-Bromophenyl)cyclopentane-1-carboxamide involves the reaction of 4-bromobenzoyl chloride with cyclopentanone in the presence of a base such as potassium carbonate. The resulting intermediate product is then treated with ammonia to yield the final product. This method has been shown to be efficient and reliable, with high yields and purity of the final product.